Cas no 108233-95-0 (Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI))
![Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) structure](https://www.kuujia.com/scimg/cas/108233-95-0x300.png)
108233-95-0 structure
Product Name:Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI)
CAS No:108233-95-0
Molecular Formula:C21H28N4O4
Molecular Weight:400.471425056458
CID:167479
PubChem ID:6442855
Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) Properties
Names and Identifiers
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- Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI)
- (12Z)-12-benzylidene-1,6-dimethyl-3-(2-methylpropyl)-1,4,7,10-tetrazacyclododecane-2,5,8,11-tetrone
- Cyclo(L-alanyl-L-leucyl-(Z)-alpha,beta-didehydro-N-methylphenylalanylglycyl)
- 108233-95-0
- 108340-85-8
- Cyclo(L-alanyl-D-leucyl-(Z)-alpha,beta-didehydro-N-methylphenylalanylglycyl)
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- InChIKey: PWIZQNDYFYTXMJ-BOPFTXTBSA-N
- Inchi: InChI=1S/C21H28N4O4/c1-13(2)10-16-21(29)25(4)17(11-15-8-6-5-7-9-15)20(28)22-12-18(26)23-14(3)19(27)24-16/h5-9,11,13-14,16H,10,12H2,1-4H3,(H,22,28)(H,23,26)(H,24,27)/b17-11-
- SMILES: C(=C1/N(C)C(=O)C(CC(C)C)NC(=O)C(C)NC(=O)CNC/1=O)/C1=CC=CC=C1
Computed Properties
- Exact Mass: 400.21105539g/mol
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 400.21105539g/mol
- Heavy Atom Count: 29
- Complexity: 668
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.8
- Topological Polar Surface Area: 108Ų
Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) Related Literature
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Zhongyong Wang,Yuanyu Ma,Prathamesh B. Vartak,Robert Y. Wang Chem. Commun., 2018,54, 9055-9058
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Ohjin Kwon,Xiaoqian Cai,Azhar Saeed,Feng Liu,Silvio Poppe,Carsten Tschierske Chem. Commun., 2021,57, 6491-6494
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Fei Qiao,Zhao Yuan,Jing-Li Zhang,Rui-Ying Zhang,Shuping Zhuo,Zi-Yan Zhou RSC Adv., 2017,7, 14389-14394
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Yuan-kun Lee Food Funct., 2021,12, 12606-12620
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Su Jiang,Jingyi Ren,Qinfeng Xu,Xiaoran Zou,Yueying Li,Chun-yang Zhang Chem. Commun., 2021,57, 11709-11712
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Halima Begum,Mohammad Shamsuddin Ahmed,Seungwon Jeon RSC Adv., 2017,7, 52945-52945
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Xin Yan,Zhengyan Pan,Si Chen,Nibin Shi,Tonghao Bai,Liqiang Dong,Dongmei Zhou,Jason C. White,Lijuan Zhao Environ. Sci.: Nano, 2022,9, 2195-2206
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Jun Pang,Weijie Chen,Jintao Hu,Jie Cheng,Mingqiang Tang,Zewei Liu,Rong Tan Catal. Sci. Technol., 2023,13, 6198-6210
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